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Compound of Interest

Compound Name: Azido-PEG35-amine

Cat. No.: B605821 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for

Azido-PEG35-amine, a heterobifunctional molecule combining a polyethylene glycol (PEG)

spacer with terminal azide and amine groups. Due to the presence of the azide functional

group, this compound requires careful handling to mitigate risks associated with potential

instability and toxicity. This document outlines best practices for safe laboratory use, storage,

and disposal.

Introduction to Azido-PEG35-amine
Azido-PEG35-amine is a valuable tool in bioconjugation and drug delivery research. The

amine terminus allows for reaction with activated carboxylic acids or NHS esters, while the

azide group enables "click" chemistry reactions with alkynes.[1] The PEG spacer enhances

solubility and can reduce the immunogenicity of the conjugated molecule.[2] However, the

azide group, while synthetically useful, also introduces potential hazards that must be

managed. Organic azides can be energetic compounds, sensitive to heat, shock, and friction.

[3][4]

Hazard Identification and Classification
While a specific Safety Data Sheet (SDS) for Azido-PEG35-amine is not readily available, the

safety profile can be inferred from data on similar PEGylated azides and general knowledge of
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azide-containing compounds. The primary hazards are associated with the azide functional

group.

Key Potential Hazards:

Explosive Decomposition: Organic azides can be sensitive to heat, light, friction, and shock,

potentially leading to explosive decomposition.[3] However, high molecular weight PEGs are

generally considered to be at lower risk. A common rule of thumb, the "Rule of Six," suggests

that having at least six carbon atoms for each energetic group (like azide) renders the

compound relatively safe. Azido-PEG35-amine, with its long PEG chain, would be

considered relatively stable under normal handling conditions based on this rule.

Toxicity: The azide ion is known to be highly toxic, with a toxicity profile similar to cyanide.

Formation of Hazardous Byproducts: Azides can react with acids to form highly toxic and

explosive hydrazoic acid. They can also form shock-sensitive heavy metal azides upon

contact with certain metals. Reaction with halogenated solvents like dichloromethane or

chloroform can produce extremely unstable di- and tri-azidomethane.

Physical and Chemical Properties
The following table summarizes the known and inferred properties of Azido-PEG35-amine and

similar compounds.

Property Value/Information Source

Chemical Formula C72H146N4O35

Molecular Weight 1627.94 g/mol

Appearance
White to off-white solid or

viscous liquid

Solubility
Soluble in water and most

organic solvents

Storage Temperature
-20°C, desiccated, protected

from light

Shipped In Ambient temperature
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Safe Handling and Personal Protective Equipment
(PPE)
Adherence to strict safety protocols is crucial when working with any azide-containing

compound.

Engineering Controls
Fume Hood: All work with Azido-PEG35-amine should be conducted in a well-ventilated

chemical fume hood.

Blast Shield: When working with a highly reactive azide or heating the compound, a blast

shield should be used.

Personal Protective Equipment (PPE)
The minimum required PPE when handling azides includes:

PPE Category Specification Rationale Source

Eye Protection

Chemical safety

glasses or splash

goggles.

To prevent eye

contact with the

compound.

Hand Protection

Nitrile gloves. For

highly toxic azides,

silver shield gloves

under nitrile are

recommended.

Change gloves

regularly.

To prevent skin

contact.

Body Protection
A lab coat must be

worn.

To protect skin and

clothing from

contamination.

Safe Work Practices
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Work on the smallest possible scale.

Do not work alone.

Use plastic or glass spatulas. Avoid metal spatulas to prevent the formation of shock-

sensitive metal azides.

Avoid friction. Do not use ground glass joints, as friction can cause an explosion.

Avoid concentrating azide-containing solutions by rotary evaporation, or do so with extreme

caution behind a blast shield.

Store away from incompatible materials. Keep azides separate from acids, heavy metals and

their salts, bromine, carbon disulfide, chromyl chloride, and dimethyl sulfate.

Do not use halogenated solvents such as dichloromethane or chloroform as reaction media.

Storage and Disposal
Proper storage and disposal are critical to prevent accidents.

Storage: Store Azido-PEG35-amine in a tightly sealed container at -20°C, protected from

light. Store separately from incompatible materials.

Disposal: Azide-containing waste should be collected in a separate, clearly labeled waste

container. Do not pour azide solutions down the drain, as this can lead to the formation of

explosive metal azides in the plumbing. Organic azides should ideally be converted to a

more stable derivative, such as an amine, before disposal.

Emergency Procedures
Spills

Small Spills: For solid spills, cover with sand to prevent dust generation before carefully

sweeping into a non-metal container. For solutions, absorb with an inert material and place in

a suitable disposal container.

Large Spills: Evacuate the area and seek assistance from trained emergency personnel.
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Personnel Exposure
Skin Contact: Remove all contaminated clothing and rinse the affected area with plenty of

soap and water for at least 15 minutes.

Eye Contact: Immediately flush eyes with tepid water at an eyewash station for at least 15

minutes, holding the eyelids open.

Inhalation: Move to fresh air immediately. If breathing is difficult, administer CPR.

Ingestion: Do NOT induce vomiting. Rinse mouth with water.

In all cases of exposure, seek immediate medical attention.

Experimental Protocols
The following is a representative protocol for a copper-catalyzed azide-alkyne cycloaddition

(CuAAC) reaction, a common application for Azido-PEG35-amine.

Materials
Azido-PEG35-amine

Alkyne-functionalized molecule

Copper(II) sulfate (CuSO4)

Sodium ascorbate

Solvent (e.g., deionized water, t-butanol)

Procedure
Preparation of Stock Solutions (in a chemical fume hood):

Prepare a stock solution of Azido-PEG35-amine in deionized water.

Prepare a stock solution of the alkyne-functionalized molecule in a suitable solvent.
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Prepare a stock solution of CuSO4 in deionized water.

Prepare a fresh stock solution of sodium ascorbate in deionized water.

Reaction Setup (in a chemical fume hood):

In a clean, appropriately sized reaction vessel, add the Azido-PEG35-amine solution.

Add the alkyne-functionalized molecule solution.

Add the CuSO4 solution.

Initiate the reaction by adding the sodium ascorbate solution. The solution may change

color.

Reaction Monitoring:

Stir the reaction at room temperature.

Monitor the progress of the reaction by an appropriate analytical technique (e.g., TLC, LC-

MS, NMR).

Work-up and Purification:

Once the reaction is complete, quench any remaining reactants as per established

laboratory protocols for azide deactivation.

Purify the product using a suitable method, such as dialysis, size exclusion

chromatography, or preparative HPLC.

Waste Disposal:

Dispose of all azide-containing waste in a designated, properly labeled waste container.

Visualizations
Caption: Chemical structure of Azido-PEG35-amine.
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Caption: Safe handling workflow for Azido-PEG35-amine.
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Caption: Copper-catalyzed azide-alkyne cycloaddition (CuAAC).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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